Cas no 128670-46-2 (5-amino-2,3-dimethoxybenzoic acid)

• Product Name: 5-amino-2,3-dimethoxybenzoic acid
• CAS No: 128670-46-2
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1222664
• PubChem ID: 15080676
• Update Time: 2025-05-20

5-amino-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2,3-dimethoxy-
• 5-amino-2,3-dimethoxybenzoic acid
• 5-amino-2,3-dimethoxybenzoicacid
• 128670-46-2
• G67996
• AKOS005151364
• EN300-1072949
• DB-139575
• SCHEMBL3361544
• Z1255381898
• DTXSID80567924

• Inchi： 1S/C9H11NO4/c1-13-7-4-5(10)3-6(9(11)12)8(7)14-2/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： OTPAKSUZQLTXRB-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C(=O)O)N)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.8Ų

Additional information on 5-amino-2,3-dimethoxybenzoic acid

Comprehensive Overview of 5-Amino-2,3-dimethoxybenzoic Acid (CAS No. 128670-46-2): Properties, Applications, and Industry Insights

5-Amino-2,3-dimethoxybenzoic acid (CAS 128670-46-2) is a specialized organic compound with a molecular formula of C₉H₁₁NO₄. This benzoic acid derivative features an amino group at the 5-position and two methoxy groups at the 2- and 3-positions, making it a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its unique structure contributes to its reactivity, enabling applications in peptide coupling, heterocyclic synthesis, and drug discovery.

In recent years, the demand for high-purity aromatic amines like 5-amino-2,3-dimethoxybenzoic acid has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers frequently search for "CAS 128670-46-2 solubility" or "synthetic routes for 5-amino-2,3-dimethoxybenzoic acid," reflecting its importance in optimizing reaction conditions. The compound’s logP value (~1.2) and pKa (~4.8) are critical for designing bioactive molecules with enhanced membrane permeability.

From an industrial perspective, 5-amino-2,3-dimethoxybenzoic acid is pivotal in synthesizing fluorescent probes and metal-organic frameworks (MOFs). Its electron-rich aromatic system facilitates chelation with transition metals, a property exploited in catalysis and sensor development. Sustainability-focused queries such as "green synthesis of dimethoxybenzoic acids" align with the industry’s shift toward eco-friendly protocols, including microwave-assisted or enzymatic methods.

Analytical characterization of CAS 128670-46-2 typically involves HPLC, NMR, and mass spectrometry. Recent publications highlight its use in kinase inhibitor scaffolds, addressing trending topics like "cancer drug intermediates." Regulatory compliance (e.g., REACH, GMP) ensures safe handling, though it’s classified as non-hazardous under standard conditions. Storage recommendations include ambient temperature in light-resistant containers to prevent degradation.

The compound’s structure-activity relationship (SAR) is of particular interest in medicinal chemistry. For instance, its methoxy groups enhance metabolic stability, while the carboxylic acid moiety allows for prodrug design. These features resonate with search trends like "benzoic acid derivatives in CNS drugs" or "modifying pharmacokinetics with aromatic amines."

Emerging applications include photodynamic therapy (PDT) agents, where 5-amino-2,3-dimethoxybenzoic acid acts as a precursor for photosensitizers. Its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) further expands utility in biomarker labeling. As AI-driven drug discovery accelerates, computational studies on its molecular docking potential are gaining traction.

In summary, 5-amino-2,3-dimethoxybenzoic acid (CAS 128670-46-2) bridges fundamental research and industrial innovation. Its multifaceted roles—from pharmaceutical building blocks to advanced material components—underscore its relevance in addressing contemporary scientific challenges.